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Compound of Interest

Compound Name: Methyl L-alaninate

Cat. No.: B155853 Get Quote

An In-depth Technical Guide to Methyl L-alaninate

This guide provides a detailed overview of the fundamental physicochemical properties of

Methyl L-alaninate, tailored for researchers, scientists, and professionals in drug

development.

Core Physicochemical Data
Methyl L-alaninate is the methyl ester of the amino acid L-alanine. It is a common reagent in

synthetic organic chemistry, particularly in peptide synthesis. The hydrochloride salt form is

also frequently used.

Below is a summary of the key quantitative data for Methyl L-alaninate and its common salt

form.

Compound Synonyms
Molecular

Formula

Molecular

Weight ( g/mol )
CAS Number

Methyl L-

alaninate

L-Alanine methyl

ester
C4H9NO2 103.12[1][2][3] 10065-72-2[4]

Methyl L-

alaninate

Hydrochloride

L-Alanine methyl

ester

hydrochloride

C4H9NO2 • HCl 139.6[5] 2491-20-5[5]
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The molecular structure of Methyl L-alaninate is derived from the parent amino acid, L-

alanine, through the esterification of the carboxylic acid group with methanol. This structural

relationship is fundamental to its chemical properties and reactivity.

Structural Relationship of Methyl L-alaninate
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Caption: Logical diagram illustrating the synthesis of Methyl L-alaninate.

Applications in Research and Development
Methyl L-alaninate serves as a versatile building block in various scientific applications:

Pharmaceutical Synthesis: It is utilized as an intermediate in the creation of more complex

bioactive molecules. For instance, it has been used in the synthesis of nucleotides with anti-

HIV activity and in the development of anticancer agents[5].

Biochemical Research: In laboratory settings, it is employed in studies related to protein

interactions, enzyme mechanisms, and metabolism[1]. Specifically, its hydrochloride salt is

used in in-vivo studies to measure glucose and alanine metabolism[1].

Peptide Synthesis: As a derivative of an amino acid, it is a fundamental component in the

stepwise construction of peptides for research in drug discovery and protein function[1].
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Experimental Protocols
Detailed experimental protocols for the synthesis or use of Methyl L-alaninate are highly

specific to the intended application and are typically found in peer-reviewed scientific literature

or detailed chemical synthesis publications. The provided search results indicate its use in

various syntheses but do not offer specific, step-by-step experimental methodologies. For

detailed protocols, consulting primary research articles or specialized chemical synthesis

databases is recommended.

Signaling Pathways
Methyl L-alaninate is a simple amino acid derivative and is not known to be directly involved in

specific biological signaling pathways in the manner of a signaling molecule. Its primary

biological relevance lies in its participation in metabolic pathways as a derivative of L-

alanine[1]. Therefore, diagrams of signaling pathways are not applicable to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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